1-methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile
Overview
Description
1-methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile is a useful research compound. Its molecular formula is C6H6F3N and its molecular weight is 149.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile involves the reaction of a cyclopropane compound with a nitrile compound in the presence of a strong base.", "Starting Materials": [ "1-methylcyclopropane", "trifluoromethyl cyanide", "sodium hydride", "tetrahydrofuran", "diethyl ether" ], "Reaction": [ "To a solution of 1-methylcyclopropane in tetrahydrofuran, add sodium hydride and stir for 30 minutes to form a cyclopropane carbanion.", "Add trifluoromethyl cyanide to the reaction mixture and stir for several hours at room temperature to form the desired product, 1-methyl-2-(trifluoromethyl)cyclopropane-1-carbonitrile.", "Quench the reaction with water and extract the product with diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the pure product." ] } | |
CAS No. |
2839156-39-5 |
Molecular Formula |
C6H6F3N |
Molecular Weight |
149.1 |
Purity |
95 |
Origin of Product |
United States |
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